Cas no 100136-25-2 (1-Naphthalenecarbonitrile, 4-amino-2-methyl-)

1-Naphthalenecarbonitrile, 4-amino-2-methyl- structure
100136-25-2 structure
Product Name:1-Naphthalenecarbonitrile, 4-amino-2-methyl-
CAS No:100136-25-2
MF:C12H10N2
MW:182.221202373505
CID:1125140
Update Time:2024-07-27

1-Naphthalenecarbonitrile, 4-amino-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenecarbonitrile, 4-amino-2-methyl-
    • Inchi: 1S/C12H10N2/c1-8-6-12(14)10-5-3-2-4-9(10)11(8)7-13/h2-6H,14H2,1H3
    • InChI Key: ODDHZFMNJAGVMO-UHFFFAOYSA-N
    • SMILES: C1(C#N)=C2C(C=CC=C2)=C(N)C=C1C

Computed Properties

  • Exact Mass: 182.0845

Experimental Properties

  • Density: 1.18±0.1 g/cm3(Predicted)
  • Melting Point: 188 °C(Solv: ethanol (64-17-5))
  • Boiling Point: 401.5±33.0 °C(Predicted)
  • PSA: 49.81
  • pka: 1.82±0.10(Predicted)
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